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Compound of Interest |

1-(3-Trifluoromethylphenoxy)-2-
Compound Name:
propanone
CAS No.: 117322-88-0
Cat. No. B038744
\ J

Introduction

1-(3-Trifluoromethylphenoxy)-2-propanone is a key chemical intermediate, often utilized in
the synthesis of pharmaceutical compounds and other complex organic molecules. The
presence of the trifluoromethyl group can significantly influence the biological activity,
lipophilicity, and metabolic stability of a final drug product, making its precise incorporation and
the purity of its intermediates critical. Therefore, robust and reliable analytical methods are
essential for confirming the identity, purity, and stability of 1-(3-Trifluoromethylphenoxy)-2-
propanone.

This guide provides a comprehensive overview of the principal analytical techniques for the
characterization of this compound. We will explore chromatographic and spectroscopic
methods, explaining the rationale behind procedural choices and offering detailed protocols for
implementation in a research or quality control setting. The objective is to equip researchers,
scientists, and drug development professionals with the necessary tools for a thorough and
accurate analytical assessment.

Physicochemical Properties
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A foundational understanding of the analyte's properties is crucial before commencing any
analytical work. These details inform decisions regarding solvent selection, sample preparation,
and instrumental conditions.

Property Value Source
1-(3-

Chemical Name Trifluoromethylphenoxy)-2- IUPAC
propanone

Not explicitly found for this
structure; related to 21906-39-

CAS Number 8 for 1-(3- [1]
Trifluoromethylphenyl)-2-

propanone
Molecular Formula C10H9F302 -
Molecular Weight 218.17 g/mol -

Structure -

Expected to be a colorless to ] o
Appearance ] ] General chemical principles
pale yellow oil or solid

Integrated Analytical Workflow

A multi-technique approach is required for the unambiguous characterization of 1-(3-
Trifluoromethylphenoxy)-2-propanone. No single method can provide all the necessary
information regarding identity, purity, and structure. The following workflow illustrates a logical
sequence for a comprehensive analysis.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Propanone, 1-[3-(trifluoromethyl)phenyl]- [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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